Cas no 51125-15-6 (Benzene, 1-methyl-3-(4-pentenyl)-)

• Product Name: Benzene, 1-methyl-3-(4-pentenyl)-
• CAS No: 51125-15-6
• MF: C₁₂H₁₆
• MW: 160.255443572998
• MDL: MFCD11915881
• CID: 363195
• PubChem ID: 13395193
• Update Time: 2025-11-04

Benzene, 1-methyl-3-(4-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-3-(4-pentenyl)-
• 1-methyl-3-pent-4-enylbenzene
• 51125-15-6
• MFCD11915881
• AKOS016016701
• 1-METHYL-3-(PENT-4-EN-1-YL)BENZENE
• 5-(3-Methylphenyl)-1-pentene
• DTXSID30539232

• MDL： MFCD11915881
• Inchi： 1S/C12H16/c1-3-4-5-8-12-9-6-7-11(2)10-12/h3,6-7,9-10H,1,4-5,8H2,2H3
• InChI Key： HEFLAPWVCUEOGS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)CCC=C

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Benzene, 1-methyl-3-(4-pentenyl)-

Benzene, 1-Methyl-3-(4-Pentenyl): A Comprehensive Overview

Benzene, 1-methyl-3-(4-pentenyl), also known by its CAS number 51125-15-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound is a derivative of benzene, with a methyl group attached at the 1-position and a 4-pentenyl group at the 3-position. The structure of this compound makes it a valuable intermediate in various chemical syntheses and applications.

The benzene ring serves as the foundation of this molecule, providing stability and aromaticity. The methyl group at position 1 introduces slight electron-donating effects, while the 4-pentenyl group at position 3 introduces unsaturation and potential for further functionalization. This combination of substituents makes Benzene, 1-methyl-3-(4-pentenyl) a versatile building block in organic synthesis.

Recent studies have highlighted the role of Benzene, 1-methyl-3-(4-pentenyl) in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel polymers with enhanced mechanical properties. The unsaturated double bond in the pentenyl group allows for polymerization reactions, leading to materials with improved flexibility and durability.

In addition to its role in polymer science, Benzene, 1-methyl-3-(4-pentenyl) has found applications in drug discovery. Its structure provides a platform for attaching bioactive groups, making it a promising candidate for medicinal chemistry research. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic development.

The synthesis of Benzene, 1-methyl-3-(4-pentenyl) involves multi-step processes that require precise control over reaction conditions. One common approach involves Friedel-Crafts alkylation followed by alkenylation to introduce the pentenyl group. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction yields and reduce production time.

From an environmental perspective, understanding the fate and transport of Benzene, 1-methyl-3-(4-pentenyl) is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial activity playing a key role in its breakdown. However, further research is needed to evaluate its persistence in different environmental media.

In conclusion, Benzene, 1-methyl-3-(4-pentenyl) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential component in modern chemical research and industrial processes.